2-(4-{[1-(2-cyanoethyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-methoxyphenoxy)-N-phenylacetamide

• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-[4-[(Z)-[1-(2-cyanoethyl)-3-methyl-5-oxopyrazol-4-ylidene]methyl]-2-methoxyphenoxy]-N-phenylacetamide
• InChI: InChI=1S/C23H22N4O4/c1-16-19(23(29)27(26-16)12-6-11-24)13-17-9-10-20(21(14-17)30-2)31-15-22(28)25-18-7-4-3-5-8-18/h3-5,7-10,13-14H,6,12,15H2,1-2H3,(H,25,28)/b19-13-
• InChI Key: MMHSBCLSZHBMPB-UYRXBGFRSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC(=C(C=C2)OCC(=O)NC3=CC=CC=C3)OC)CCC#N
• SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC(=O)NC3=CC=CC=C3)OC)CCC#N

Description

2-(4-{[1-(2-cyanoethyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-methoxyphenoxy)-N-phenylacetamide is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound is also known by its chemical name, AC-262,536, and has been the subject of numerous studies exploring its synthesis, mechanism of action, and potential applications.

Mechanism of Action

The exact mechanism of action of AC-262,536 is not fully understood, but it is believed to work by increasing the activity of the androgen receptor. This receptor plays a key role in regulating muscle growth and strength, and is also involved in cognitive function. By increasing the activity of this receptor, AC-262,536 may help to promote muscle growth and enhance cognitive function.
Biochemical and physiological effects:
In addition to its potential therapeutic properties, AC-262,536 has also been studied for its biochemical and physiological effects. It has been shown to increase protein synthesis in muscle cells, which is an important process for muscle growth and repair. Additionally, AC-262,536 has been shown to increase the production of red blood cells, which can improve endurance and athletic performance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AC-262,536 in lab experiments is its potential to enhance muscle growth and strength. This makes it a useful tool for studying the mechanisms of muscle growth and repair, as well as for developing new treatments for muscle wasting conditions. However, there are also some limitations to using AC-262,536 in lab experiments. For example, it may not be suitable for studying certain aspects of muscle function, such as muscle endurance.

Future Directions

There are many potential future directions for research on AC-262,536. One area of interest is the development of new treatments for muscle wasting conditions, such as sarcopenia. Additionally, further research is needed to fully understand the mechanism of action of AC-262,536, and to explore its potential cognitive enhancing effects. Finally, there is also potential for AC-262,536 to be used in the development of new performance enhancing drugs for athletes, although this raises ethical concerns and would require careful regulation.

Synthesis Methods

The synthesis of AC-262,536 involves the reaction of 2-methoxy-4-(2-methyl-2-propanyl)phenol with 4-bromo-2-cyano-N-phenylbenzamide to form the intermediate compound, 2-(4-bromo-2-cyano-N-phenylbenzamido)-4-(2-methyl-2-propanyl)phenol. This intermediate is then reacted with 1-(2-cyanoethyl)-3-methyl-4-oxo-1,4-dihydropyrazole-5-carbaldehyde in the presence of a base to form the final product, AC-262,536.

Scientific Research Applications

AC-262,536 has been studied extensively for its potential therapeutic properties, particularly in the field of sports nutrition. It has been shown to increase muscle mass and strength in animal studies, and has been proposed as a potential treatment for muscle wasting conditions such as sarcopenia. Additionally, AC-262,536 has been studied for its potential cognitive enhancing effects, with some studies suggesting that it may improve memory and learning.